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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photoluminescence quantum yield (PLQY)

of two prominent conjugated polymers: poly(9,9-dioctylfluorene) (PFO) and poly[2-methoxy-5-

(2-ethylhexyloxy)-1,4-phenylenevinylene] (MEH-PPV). The photoluminescence quantum yield,

defined as the ratio of photons emitted to photons absorbed, is a critical parameter for

assessing the efficiency of materials in optoelectronic applications such as organic light-

emitting diodes (OLEDs), sensors, and bioimaging. This document summarizes key

experimental data, outlines the methodologies for PLQY measurement, and provides visual

aids to clarify the processes involved.

Performance Comparison: PFO vs. MEH-PPV
PFO and MEH-PPV are benchmark materials in the field of organic electronics, each exhibiting

distinct photophysical properties. PFO is known for its deep blue emission and high quantum

efficiency, which is notably sensitive to its conformational structure, particularly the formation of

a planarized "β-phase". MEH-PPV, a derivative of PPV, is one of the most widely studied

electroluminescent polymers, offering good solubility and emission in the orange-red portion of

the spectrum.

Experimental data indicates that PFO generally exhibits a higher photoluminescence quantum

yield than MEH-PPV, both in solution and in the solid state. The PLQY of PFO in thin films can
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be particularly high, often exceeding 50%, depending on film morphology and the presence of

the β-phase. In contrast, MEH-PPV typically shows more moderate quantum yields.

Data Presentation: Quantum Yield Values
The following table summarizes experimentally determined photoluminescence quantum yield

values for PFO and MEH-PPV under different conditions. It is crucial to note that PLQY is

highly sensitive to the material's environment, purity, concentration, and physical state (solution

or thin film).

Polymer Physical State Solvent/Matrix Reported PLQY (%)

PFO Thin Film - (with ~6% β-phase) ~69%

Thin Film - (amorphous/other) ~55%

Solution THF/Benzene/Toluene 27%[1]

MEH-PPV Thin Film Spin-coated 8%

Solution p-Xylene 20% (±5%)

Experimental Protocols: Absolute PLQY
Measurement
The determination of absolute PLQY for thin films is most accurately performed using an

integrating sphere. This method directly measures all photons emitted from the sample,

overcoming issues related to the angular distribution of emission and waveguiding effects

common in solid films. The procedure developed by de Mello et al. is a widely adopted

standard.

Apparatus:

Excitation Source (e.g., laser or monochromated xenon lamp)

Integrating Sphere

Spectrometer (e.g., a fiber-coupled CCD spectrometer)
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Sample holder

Procedure (de Mello Method):

The method involves three distinct measurements to calculate the absorbance and the number

of emitted photons:

Measurement 1: Empty Sphere (Reference):

The integrating sphere is kept empty, or a blank, non-luminescent substrate is mounted.

The excitation beam is directed onto the reflective inner wall of the sphere.

The spectrum of the scattered excitation light is recorded. This measurement captures the

excitation profile, Le(λ).

Measurement 2: Indirect Sample Illumination:

The sample film is placed inside the integrating sphere.

The excitation beam is again directed onto the sphere wall, avoiding direct illumination of

the sample. The sample is excited only by light that has been diffusely reflected within the

sphere.

The resulting spectrum is recorded. This measures the integrated excitation profile when

the sample is indirectly excited, L0(λ), and any luminescence resulting from this indirect

excitation.

Measurement 3: Direct Sample Illumination:

The sample remains in the same position within the sphere.

The excitation beam is now aimed directly onto the sample film.

The spectrum is recorded, which includes the unabsorbed, scattered excitation light, Li(λ),

and the sample's photoluminescence, Ei(λ).

Data Calculation:
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Absorbance (A): The fraction of photons absorbed by the sample is calculated from the

integrated excitation peaks from the three measurements. A = (L0(λ) - Li(λ)) / L0(λ)

Photoluminescence Quantum Yield (Φ_PL): The PLQY is calculated by comparing the

number of photons emitted by the sample to the number of photons absorbed. This requires

accounting for emission from both direct and indirect excitation. The simplified formula is:

Φ_PL = Ei(λ) / (Le(λ) - Li(λ)) A more rigorous calculation also accounts for the luminescence

generated during the indirect measurement (E0(λ)) to correct for reabsorption effects.

Visualizations
The chemical structures of the polymers and the experimental workflow for quantum yield

measurement are depicted below.

Poly(9,9-dioctylfluorene) (PFO) Poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene] (MEH-PPV)

Click to download full resolution via product page

Chemical structures of PFO and MEH-PPV.
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Experimental Setup

De Mello Method: 3-Measurement Protocol

Calculation

Start PLQY Measurement

Monochromatic
Excitation Source

Integrating Sphere

Light In

Spectrometer

Signal Out

Step 1: Measure Empty Sphere
(Record Excitation Profile Le)

Step 2: Measure Indirect Illumination
(Sample in sphere, beam on wall)

(Record L0)

Step 3: Measure Direct Illumination
(Sample in sphere, beam on sample)

(Record Li and Emission Ei)

Calculate Absorbance (A)
 A = (L0 - Li) / L0

Calculate PLQY (Φ)
 Φ = Ei / (Le - Li)

Final PLQY Value

Click to download full resolution via product page

Workflow for absolute PLQY measurement using the de Mello method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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